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Compound of Interest

Compound Name: 5-Chloro-2-pentanone

Cat. No.: B045304

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-chloropentan-2-one, an important
chemical intermediate in organic synthesis. The document details its chemical properties,

synthesis methodologies, and key reactions, offering valuable insights for professionals in
research and drug development.

Chemical and Physical Properties

5-Chloropentan-2-one, with the IUPAC name 5-chloropentan-2-one, is a colorless to yellow
liquid.[1][2] It is a reactive unsaturated ketone characterized by a pungent odor.[3] The key

guantitative data for this compound are summarized in the table below for easy reference and
comparison.
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Property Value

CAS Number 5891-21-4[3]

Molecular Formula CsHoCIO[3][4]

Molecular Weight 120.58 g/mol [3][4]

Melting Point -48 °C[3]

Boiling Point 71-72 °C at 20 mmHg[5][6]

Density 1.057 g/mL at 25 °C[3][5][6]
Refractive Index n20/D 1.438[5][6]

Flash Point 67 °C[3]

Solubility Soluble in chloroform and methanol[5]

Synthesis of 5-Chloropentan-2-one: Experimental
Protocols

Several methods for the synthesis of 5-chloropentan-2-one have been reported. Below are
detailed protocols for some of the key methodologies.

1. From a-Acetyl-y-butyrolactone:

This is a widely recognized method for preparing 5-chloro-2-pentanone.[7] The reaction
involves the treatment of a-acetyl-y-butyrolactone with hydrogen chloride.[7][8]

e Procedure: A detailed procedure is described in Organic Syntheses. The process involves
the reaction of a-acetyl-y-butyrolactone with concentrated hydrochloric acid. The mixture is
heated, and the resulting 5-chloro-2-pentanone is distilled. The organic layer of the distillate
is then separated, and the aqueous layer is extracted with ether. The combined organic
extracts are dried and purified by distillation.[8]

2. From 3-Acetyl-1-propanol:
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This method involves the direct conversion of 3-acetyl-1-propanol to 5-chloro-2-pentanone
using hydrochloric acid.[9]

e Optimized Industrial Conditions:

o

Reactants: 3-acetyl-1-propanol and 21% hydrochloric acid.[9]

[¢]

Molar Ratio: The molar ratio of 3-acetyl-1-propanol to HCl is 1:2.[9]

o

Temperature: The reaction is carried out at 100 °C.[9]

[e]

Pressure: A vacuum of -0.045 MPa is applied.[9]

o

Yield: This optimized process can achieve a molar yield of up to 92% under industrial
conditions.[9]

3. From a Ketal of a Levulinic Ester:
This process involves a multi-step synthesis starting from a ketal of a levulinic ester.[7]
o Workflow:

o The ketal of the levulinic ester is purified by distillation.[7]

o The purified ketal undergoes catalytic hydrogenation using an alkaline catalyst to form 3-
(2-methyl-1,3-dioxolan-2-yl)propan-1-ol.[7]

o This intermediate is then reacted with concentrated hydrochloric acid at approximately 0
°C.[7]

o The mixture is distilled to yield a two-phase mixture of 5-chloro-2-pentanone and water.
Distillation is continued until only water is being distilled.[7]

4. From 2-Methylfuran:
This modern approach utilizes 2-methylfuran as the starting material.[10][11]

e Reaction Steps:
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o 2-Methylfuran undergoes a hydrogenation reaction in the presence of a palladium-carbon
catalyst and hydrogen to produce 2-methyl-4,5-dihydrofuran. The reaction is typically
conducted at a temperature of 5-15°C and a pressure of 0.05-0.15MPa.[10]

o The resulting 2-methyl-4,5-dihydrofuran then undergoes a ring-opening chlorination
reaction with hydrochloric acid to yield 5-chloro-2-pentanone. This step is often
performed by adding the dihydrofuran to a heated solution of 15-20% hydrochloric acid.
[10]

Chemical Reactions and Applications

5-Chloro-2-pentanone is a versatile intermediate in the synthesis of various organic
compounds.[3][5] It is notably used in the preparation of pharmaceuticals and other specialty
chemicals.[5] For instance, it serves as a starting material for the synthesis of chloroquine and
other therapeutic drugs.[5][9] It can also be used to synthesize methyl cyclopropyl ketone
through an intramolecular cyclization reaction.[8]

Visualizing Synthesis Pathways

The following diagrams illustrate key synthetic routes to 5-chloropentan-2-one.

Hydrogenation 2-Methyl-4,5-dihydrofuran +HCl Ring-opening_Chlorination 5-Chloropentan-2-one

Click to download full resolution via product page

Caption: Synthesis of 5-Chloropentan-2-one from 2-Methylfuran.
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Hydrogenation

3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol

Reaction with HCI

5-Chloropentan-2-one

Click to download full resolution via product page

Caption: Multi-step synthesis from a Levulinic Ester Ketal.

Safety and Handling

5-Chloro-2-pentanone is classified as a flammable liquid and is harmful if swallowed.[12][13] It
causes skin and serious eye irritation.[12][14] Appropriate personal protective equipment,
including safety goggles, impervious gloves, and respiratory protection, should be used when
handling this chemical.[14][15] It should be stored in a cool, dry, and well-ventilated area away
from incompatible materials such as strong oxidizing agents.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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